Cas no 103245-40-5 (Hexanoic acid, 5-hydroxy-, 1,1-dimethylethyl ester)

Hexanoic acid, 5-hydroxy-, 1,1-dimethylethyl ester Properties

Names and Identifiers

• Hexanoic acid, 5-hydroxy-, 1,1-dimethylethyl ester
• tert-butyl 5-hydroxyhexanoate
• DTXSID90456158
• SCHEMBL396124
• 103245-40-5

• InChIKey： WOXYNSMKMHSRMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H20O3/c1-8(11)6-5-7-9(12)13-10(2,3)4/h8,11H,5-7H2,1-4H3
• SMILES： CC(CCCC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 188.1413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 188.14124450g/mol
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53